Cas no 1722-54-9 (19-Norpregn-4-ene-21-carboxylicacid, 17-hydroxy-3-oxo-, g-lactone, (17a)- (9CI))
1722-54-9 structure
Product Name:19-Norpregn-4-ene-21-carboxylicacid, 17-hydroxy-3-oxo-, g-lactone, (17a)- (9CI)
CAS No:1722-54-9
MF:C21H28O3
MW:328.445226669312
CID:180181
PubChem ID:168943
Update Time:2025-04-19
19-Norpregn-4-ene-21-carboxylicacid, 17-hydroxy-3-oxo-, g-lactone, (17a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 19-Norpregn-4-ene-21-carboxylicacid, 17-hydroxy-3-oxo-, g-lactone, (17a)- (9CI)
- 17-hydroxy-3-oxo-19,21,24-trinor-17βH-chol-4-en-oic acid-lactone
- 11614r.p
- ALDADIENE
- CANRENONE[SPIRONOLACTONE INTERMEDIATE]
- CANRENONE-D4
- CanrenoneMin
- phanurane
- sc9376
- spirolactonesc14266
- 19-Nor-17alpha-pregn-4-ene-21-carboxylic acid, 17-hydroxy-3-oxo-, gamma-lactone
- SC-8109
- 1722-54-9
- 19-Norpregn-4-ene-21-carboxylic acid, .gamma.-lactone, (17.alpha.)-
- SC 8109
- 17-Hydroxy-3-oxo-19-nor-17alpha-pregn-4-ene-21-carboxylic acid gamma-lactone
- DTXSID501337091
- (8R,9S,10R,13S,14S,17R)-13-methylspiro[1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione
- NSC70586
- NSC-70586
- 19-Nor-17.alpha.-pregn-4-ene-21-carboxylic acid, .gamma.-lactone
- 19-Norpregn-4-ene-21-carboxylic acid, 17-hydroxy-3-oxo-, gamma-lactone, (17alpha)-
- NSC 70586
-
- Inchi: 1S/C21H28O3/c1-20-9-6-16-15-5-3-14(22)12-13(15)2-4-17(16)18(20)7-10-21(20)11-8-19(23)24-21/h12,15-18H,2-11H2,1H3/t15-,16+,17+,18-,20-,21+/m0/s1
- InChI Key: CXXAIOQMCGJVHT-XUJOMZSTSA-N
- SMILES: O1C(CC[C@]21CC[C@H]1[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3CC[C@@]12C)=O)=O
Computed Properties
- Exact Mass: 328.204
- Monoisotopic Mass: 328.204
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 0
- Complexity: 635
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Color/Form: Solid powder
- Density: 1.18
- Boiling Point: 527.1°Cat760mmHg
- Flash Point: 232.2°C
- Refractive Index: 1.57
- PSA: 43.37000
- LogP: 4.20400
19-Norpregn-4-ene-21-carboxylicacid, 17-hydroxy-3-oxo-, g-lactone, (17a)- (9CI) Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
19-Norpregn-4-ene-21-carboxylicacid, 17-hydroxy-3-oxo-, g-lactone, (17a)- (9CI) Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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